Cas no 1316218-38-8 (1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1316218-38-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 4694140
• Update Time: 2025-05-19

1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide
• 1-(azepan-4-yl)pyrazole-4-carboxamide
• 1-Azepan-4-yl-1H-pyrazole-4-carboxylic acid amide

• Inchi： 1S/C10H16N4O/c11-10(15)8-6-13-14(7-8)9-2-1-4-12-5-3-9/h6-7,9,12H,1-5H2,(H2,11,15)
• InChI Key： KXNOBYOOZFNSGS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1)C1CCNCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide

Introduction to 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide (CAS No. 1316218-38-8)

1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1316218-38-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, characterized by a five-membered aromatic ring containing two nitrogen atoms, and it is functionalized with an azepane moiety, which introduces a saturated nitrogen-containing ring system. The combination of these structural features makes it a promising candidate for further exploration in drug discovery and development.

The azepan-4-yl substituent in the molecule contributes to its unique physicochemical properties, including solubility, lipophilicity, and metabolic stability. These attributes are critical factors in determining the compound's potential as a pharmacophore in the design of novel therapeutic agents. The presence of the carboxamide group at the 4-position of the pyrazole ring further enhances its reactivity and binding affinity to biological targets, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural flexibility of 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide allows for modifications at multiple positions, enabling the synthesis of a diverse library of analogs for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have suggested that pyrazole derivatives can inhibit key enzymes involved in tumor proliferation and angiogenesis. Specifically, modifications at the pyrazole carboxamide moiety have been shown to enhance binding affinity to targets such as kinases and proteases that are overexpressed in various cancers. The azepan-4-yl group may contribute to improved pharmacokinetic profiles by reducing metabolic clearance and enhancing tissue distribution.

Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate compounds like 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide. Molecular docking simulations have identified potential binding interactions with proteins such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are implicated in cell cycle regulation and inflammatory responses. These findings provide a rational basis for designing next-generation inhibitors with enhanced therapeutic efficacy.

The synthesis of 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole core through condensation reactions, followed by functionalization with the azepane ring via nucleophilic substitution or coupling strategies. Advances in catalytic methods have improved the efficiency of these transformations, making it feasible to produce larger quantities for preclinical testing.

In addition to its potential as an anti-cancer agent, this compound has shown promise in treating inflammatory disorders. Studies indicate that pyrazole derivatives can modulate cytokine production and inhibit inflammatory pathways by interacting with transcription factors such as NFκB. The carboxamide group plays a crucial role in these interactions by forming hydrogen bonds with key residues in target proteins.

The pharmacological evaluation of 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated dose-dependent inhibition of tumor cell proliferation with low micromolar IC50 values. Animal studies have further supported its potential as a therapeutic agent by showing reduced tumor growth and improved survival rates compared to vehicle-treated controls.

From a regulatory perspective, the development of new pharmaceutical candidates like 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. Preclinical toxicology studies are essential to assess safety margins before proceeding to human clinical trials. These studies evaluate parameters such as acute toxicity, chronic toxicity, genotoxicity, and reproductive toxicity to ensure that the compound is safe for further development.

The future direction of research on 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide includes exploring novel synthetic routes that improve scalability and cost-effectiveness. Additionally, combination therapies involving this compound with other bioactive molecules may enhance therapeutic outcomes by targeting multiple disease pathways simultaneously. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating preclinical findings into clinical applications.

The versatility of pyrazole derivatives, exemplified by 1-(Azepan-4-yl)-1H-pyrazole-4-carboxamide, underscores their significance as building blocks in drug discovery programs. By leveraging structural diversity and computational tools, researchers can rapidly identify lead compounds with optimized pharmacological profiles. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.